2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C9H11N7O2S3/c1-2-19-9-15-13-7(21-9)12-5(17)4-20-8-14-11-3-6(18)16(8)10/h3H,2,4,10H2,1H3,(H,12,13,17)
• InChI Key: XCKJLGGYEVIVIF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NN=CC(=O)N2N
• Molecular Formula: C9H11N7O2S3
• Molecular Weight: 345.4 g/mol
• CAS No.: 869068-60-0

Description

2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C9H11N7O2S3 and its molecular weight is 345.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

A study by Fadda et al. (2017) utilized a precursor similar to 2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide for the synthesis of various heterocycles, including pyrrole, pyridine, coumarin, thiazole, and others. These compounds were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis, showcasing the potential of such compounds in agricultural pest management (Fadda et al., 2017).

Antioxidant and Antitumor Evaluation

Hamama et al. (2013) reported the synthesis of N-substituted-2-amino-1,3,4-thiadiazoles, highlighting their promising antioxidant and antitumor activities. This study indicates the potential therapeutic applications of compounds related to this compound in treating cancer and managing oxidative stress (Hamama et al., 2013).

Microwave-Assisted Synthesis and Biological Activities

Başoğlu et al. (2013) explored the microwave-assisted synthesis of compounds containing penicillanic acid or cephalosporanic acid moieties fused with structures similar to this compound. These compounds displayed antimicrobial, anti-lipase, and anti-urease activities, demonstrating their potential in developing new antimicrobial agents (Başoğlu et al., 2013).

Cytotoxicity and Anticancer Activity

Kovalenko et al. (2012) synthesized a series of compounds with structures incorporating elements of this compound. These compounds were evaluated for their cytotoxicity and anticancer activity, with some showing significant activity against various cancer cell lines, including colon, melanoma, and ovarian cancer (Kovalenko et al., 2012).